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Compound of Interest

5-Bromo-2-phenyl-1H-pyrrolo[2,3-
Compound Name:
bjpyridine

Cat. No.: B1290546

Molecular Formula: C13HeBrN2 Molecular Weight: 273.13 g/mol CAS Number: 953414-75-0

This technical guide provides an in-depth overview of 5-Bromo-2-phenyl-1H-pyrrolo[2,3-
b]pyridine, a heterocyclic organic compound belonging to the pyrrolopyridine class. While
specific experimental data for this particular molecule is limited in publicly available literature,
this document summarizes its core physicochemical properties and explores the broader
context of the 1H-pyrrolo[2,3-b]pyridine scaffold in drug discovery and development, drawing
upon data from closely related analogues. This information is intended for researchers,
scientists, and drug development professionals.

Physicochemical Properties

The fundamental physicochemical properties of 5-Bromo-2-phenyl-1H-pyrrolo[2,3-b]pyridine
are summarized in the table below.
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Property Value Reference
Molecular Formula C13HoBrN2 [1112]
Molecular Weight 273.13 g/mol [1][2]
CAS Number 953414-75-0 [1][2]
White to yellow to orange )
Appearance [TCI Chemicals Data]
powder/crystal
Storage Temperature -20°C [1][2]

Synthesis and Experimental Protocols

A general synthetic route for the 1H-pyrrolo[2,3-b]pyridine scaffold is described in the literature,
often involving the protection of the pyrrole nitrogen, followed by functionalization of the
pyridine and pyrrole rings. A potential, though not explicitly detailed for this specific compound,
synthetic workflow could be inferred from patent literature describing related compounds.

General Synthetic Workflow for 1H-pyrrolo[2,3-
b]pyridine Derivatives

A plausible synthetic strategy for 5-Bromo-2-phenyl-1H-pyrrolo[2,3-b]pyridine could involve
a multi-step process beginning with a protected 7-azaindole (1H-pyrrolo[2,3-b]pyridine) core.
The following diagram outlines a generalized synthetic pathway.
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Generalized Synthetic Workflow

Disclaimer: This is a generalized representation and the specific reagents, conditions, and
yields for the synthesis of 5-Bromo-2-phenyl-1H-pyrrolo[2,3-b]pyridine would require

experimental optimization.

Biological Activity and Potential Applications

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1290546?utm_src=pdf-body-img
https://www.benchchem.com/product/b1290546?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

The 1H-pyrrolo[2,3-b]pyridine scaffold is a "privileged" structure in medicinal chemistry,
frequently appearing in molecules designed as kinase inhibitors.[3] While specific biological
data for 5-Bromo-2-phenyl-1H-pyrrolo[2,3-b]pyridine is not readily available, numerous
derivatives have shown potent activity against a range of protein kinases, suggesting its
potential as a scaffold for the development of targeted therapeutics, particularly in oncology.

Kinase Inhibition by Related Compounds

Several studies have demonstrated the potential of 1H-pyrrolo[2,3-b]pyridine derivatives as
inhibitors of various kinases, including Fibroblast Growth Factor Receptors (FGFR),
Serum/glucocorticoid-regulated kinase 1 (SGK-1), and Janus kinases (JAKSs).[4][5][6] The table
below summarizes the inhibitory activities of some representative 1H-pyrrolo[2,3-b]pyridine
analogues. It is crucial to note that these data are for related compounds and not for 5-Bromo-
2-phenyl-1H-pyrrolo[2,3-b]pyridine itself.
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Compound Class Target Kinase ICs0 (NM) Reference

1H-pyrrolo[2,3-
b]pyridine derivative FGFR1 7 [5]
(Compound 4h)

1H-pyrrolo[2,3-
b]pyridine derivative FGFR2 9 [5]
(Compound 4h)

1H-pyrrolo[2,3-
b]pyridine derivative FGFR3 25 [5]
(Compound 4h)

cis-[PtClz(5BrHaza)z]
(complex of 5-Bromo- HOS (osteosarcoma)

) 2500 [7]
1H-pyrrolo[2,3- cell line
b]pyridine)
cis-[PtClz(5BrHaza)z]
(complex of 5-Bromo- MCF7 (breast
. _ 2000 [7]
1H-pyrrolo[2,3- carcinoma) cell line
b]pyridine)
cis-[PtClz(5BrHaza)z]
(complex of 5-Bromo- LNCaP (prostate
_ _ 1500 [7]
1H-pyrrolo[2,3- carcinoma) cell line
b]pyridine)

Potential Signhaling Pathway Involvement

Given the prevalence of 1H-pyrrolo[2,3-b]pyridine derivatives as FGFR inhibitors, a likely
mechanism of action for compounds based on this scaffold is the modulation of the FGFR
signaling pathway.[5] This pathway plays a critical role in cell proliferation, differentiation, and
survival, and its dysregulation is implicated in various cancers.

The following diagram illustrates a simplified representation of the FGFR signaling cascade, a
potential target for 1H-pyrrolo[2,3-b]pyridine-based inhibitors.
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Potential FGFR Signaling Pathway Inhibition

Conclusion

5-Bromo-2-phenyl-1H-pyrrolo[2,3-b]pyridine is a compound of significant interest due to its
core 1H-pyrrolo[2,3-b]pyridine scaffold, which is a key component of many biologically active
molecules, particularly kinase inhibitors. While specific experimental data on this compound are
scarce, the extensive research on related analogues suggests its potential as a valuable
building block in the design of novel therapeutics. Further investigation into the synthesis and
biological evaluation of 5-Bromo-2-phenyl-1H-pyrrolo[2,3-b]pyridine is warranted to fully
elucidate its pharmacological profile and potential applications in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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